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Compound of Interest

Compound Name: 1-Undecene

CAS No.: 68526-57-8

Cat. No.: B7765897 Get Quote

Welcome to the comprehensive technical support guide for the safe handling and storage of 1-
Undecene. This resource is designed for researchers, scientists, and drug development

professionals to ensure the safe and effective use of 1-Undecene in experimental settings.

This guide moves beyond a simple checklist to provide in-depth, field-proven insights into the

causality behind experimental choices, ensuring a self-validating system of safety and scientific

integrity.

Section 1: Understanding 1-Undecene - Core
Properties and Hazards
1-Undecene is a colorless liquid alkene with a mild odor, commonly used as a chemical

intermediate in research and industrial applications.[1][2] While not classified as acutely toxic, it

is a combustible liquid and can cause skin and eye irritation.[1][3][4] A thorough understanding

of its properties is the foundation of safe handling.

Key Physical and Chemical Properties of 1-Undecene
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Property Value Source

CAS Number 821-95-4 [1]

Molecular Formula C11H22 [3]

Molecular Weight 154.29 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point
192.7 °C (378.9 °F) at 760

mmHg
[1][2]

Melting Point -49 °C (-56.2 °F) [6]

Flash Point 63 °C (145.4 °F) - Closed Cup [4]

Density 0.75 g/cm³ at 20 °C [2]

Solubility
Insoluble in water. Soluble in

ether, chloroform, and ligroin.
[1]

Vapor Pressure 0.493 mmHg at 25 °C [7]

Section 2: Frequently Asked Questions (FAQs) -
Quick Answers to Common Concerns
Q1: What are the primary hazards associated with 1-Undecene?

A1: The primary hazards are its combustibility and its potential to cause skin and eye irritation.

[3][4] It is classified as a Category 4 Flammable liquid.[3] Ingestion can be harmful, and

aspiration of the liquid into the lungs can be a significant hazard.[1][2]

Q2: What type of gloves should I use when handling 1-Undecene?

A2: Neoprene or nitrile rubber gloves are recommended to prevent skin contact.[3] Always

inspect gloves for tears or holes before use.

Q3: Can I store 1-Undecene in a standard laboratory refrigerator?
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A3: No. Due to its combustible nature, 1-Undecene should not be stored in a standard

refrigerator which can have internal ignition sources. It should be stored in a cool, well-

ventilated area designated for flammable liquids, away from heat, sparks, and open flames.[3]

[4]

Q4: What should I do in case of a small spill of 1-Undecene?

A4: For a small spill, ensure the area is well-ventilated and remove all ignition sources.[3] Wear

appropriate personal protective equipment (PPE), including gloves and safety goggles.[2][3]

Use an inert absorbent material to contain and clean up the spill.[3][5] Collect the absorbed

material into a suitable, closed container for disposal.[5][8]

Q5: How do I properly dispose of waste 1-Undecene?

A5: 1-Undecene waste should be treated as hazardous waste. It should not be disposed of

down the sewer.[3] The recommended disposal method is incineration by a licensed waste

disposal facility.[3] Always follow local and national regulations for hazardous waste disposal.

Section 3: Experimental Protocols - Step-by-Step
Methodologies
Protocol for Safe Dispensing of 1-Undecene
This protocol outlines the essential steps for safely transferring 1-Undecene from a storage

container to an experimental vessel.

Materials:

1-Undecene stock container

Receiving vessel

Neoprene or nitrile rubber gloves

Chemical safety goggles or face shield

Lab coat
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Fume hood

Grounding and bonding straps (if transferring large quantities)

Procedure:

Preparation: Ensure the work area, preferably a chemical fume hood, is clean and free of

ignition sources (e.g., hot plates, open flames, sparking equipment).[3]

Personal Protective Equipment (PPE): Don the appropriate PPE, including gloves, safety

goggles, and a lab coat.[3][4]

Grounding (for larger quantities): If transferring more than a few milliliters, ground and bond

the stock container and the receiving vessel to prevent the buildup of static electricity, which

can be an ignition source.[3]

Dispensing: Slowly and carefully pour the required amount of 1-Undecene into the receiving

vessel. Avoid splashing.

Sealing: Securely cap both the stock container and the receiving vessel immediately after

dispensing.

Cleanup: Wipe down any minor drips on the exterior of the containers or the work surface

with a paper towel, which should then be disposed of as hazardous waste.

Storage: Return the stock container to its designated cool, well-ventilated storage area.[3]

Protocol for Responding to a 1-Undecene Spill
This protocol provides a systematic approach to managing an incidental spill of 1-Undecene in

a laboratory setting.

Materials:

Spill kit containing inert absorbent material (e.g., vermiculite, sand, or commercial sorbent

pads)

Waste container for hazardous materials
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Appropriate PPE (gloves, goggles, lab coat)

Non-sparking tools for cleanup[3]

Procedure:

Alert and Evacuate: Immediately alert others in the vicinity of the spill. If the spill is large or

the ventilation is poor, evacuate the immediate area.

Ventilate and Remove Ignition Sources: Ensure the area is well-ventilated.[3] Turn off any

nearby equipment that could serve as an ignition source.[3]

Contain the Spill: Wearing appropriate PPE, contain the spill by creating a dike around it with

absorbent material to prevent it from spreading.[9]

Absorb the Liquid: Apply the absorbent material over the spill, working from the outside in.[8]

[10] Allow the material to fully absorb the 1-Undecene.

Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a

designated hazardous waste container.[3][8]

Decontaminate the Area: Clean the spill area with soap and water.[8] The cleaning materials

should also be disposed of as hazardous waste.

Dispose of Waste: Seal the hazardous waste container and label it appropriately. Arrange for

its disposal according to your institution's hazardous waste management procedures.

Restock: Replenish the spill kit with any used items.

Section 4: Troubleshooting Guide
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Issue Probable Cause Troubleshooting Steps

Mild skin irritation after

handling

Inadequate PPE or a small,

unnoticed spill on the skin.

1. Immediately wash the

affected area with plenty of

soap and water.[3] 2. Remove

any contaminated clothing.[2]

3. If irritation persists, seek

medical advice.[3] 4. Review

handling procedures and PPE

to prevent recurrence.

Strong odor of 1-Undecene in

the lab

Improperly sealed container or

a small, undiscovered

leak/spill.

1. Check all containers of 1-

Undecene to ensure they are

tightly sealed. 2. Inspect the

storage area and fume hood

for any signs of a leak or spill.

3. If a leak is found, address it

immediately following spill

cleanup procedures. 4. Ensure

adequate ventilation in the

laboratory.[3]

Cloudy or discolored 1-

Undecene

Contamination or degradation

of the product.

1. Do not use the product in

your experiment as its purity is

compromised. 2. Dispose of

the contaminated 1-Undecene

as hazardous waste. 3. Review

storage conditions to ensure

they are appropriate (cool, dry,

tightly sealed).[3][5]

Section 5: Visualizing Safe Workflows
Safe Handling and Dispensing Workflow
This diagram illustrates the logical flow of safely handling and dispensing 1-Undecene.
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Safe Handling and Dispensing Workflow for 1-Undecene

1. Prepare Workspace
(Fume Hood, No Ignition Sources)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Ground Containers
(If necessary)

4. Dispense 1-Undecene
(Slowly and Carefully)

5. Securely Cap All Containers

6. Clean Work Area

7. Return Stock to Storage
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1-Undecene Spill Response Decision Tree

Spill Occurs

Is the spill large or is ventilation poor?

Evacuate Area
Call for Emergency Assistance

Yes

Isolate Area
Alert Others

No

Remove Ignition Sources
Ensure Ventilation

Don Appropriate PPE

Contain and Absorb Spill

Collect and Dispose of Waste

Decontaminate Area

Click to download full resolution via product page

Caption: A decision tree for responding to a 1-Undecene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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